Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

picoxystrobin safety evaluation tea

consumption

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 117428-22-5
Cat. No.: S639991

Compound Focus: Picoxystrobin

Get Quote

Safety Evaluation of Picoxystrobin in Tea

The table below summarizes key experimental data from a study investigating the residue levels and

potential health risks of picexystrobin during tea cultivation and brewing [1].

Evaluation
Parameter

Experimental Data
| Finding

Context and Implications

Dissipation Half-life
(Fresh Tea Leaf)

Maximum Residue in

Green Tea

Leaching Rate
During Brewing

Risk Quotient
(Chronic, RQc)

2.7 - 6.8 days

15.28 mg/kg

< 35.8%

<1

Indicates a relatively fast degradation under field
conditions. The residue level reduces by half within
this time frame.

The highest terminal residue level found at a 10-day
pre-harvest interval (PHI).

Less than this percentage of picoxystrobin residue in
dry tea leaves transfers into the tea infusion.

The chronic dietary exposure risk is considered
acceptable. A value less than 1 indicates a low risk.
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Evaluation Experimental Data L

o Context and Implications
Parameter | Finding
Risk Quotient (Acute, <1 The acute dietary exposure risk is considered
RQa) acceptable. A value less than 1 indicates a low risk.
Suggested MRL for 20 mg/kg Based on the study, this Maximum Residue Limit
Tea (MRL) is suggested to ensure consumption safety.

Experimental Protocols for Tea Safety Study

The safety data presented above were generated using the following detailed methodologies [1]:

¢ Analytical Method: The residue analysis of picoxystrobin in fresh tea leaves, green tea, tea

infusion, and soil was performed using Ultra-Performance Liquid Chromatography tandem Mass

Spectrometry (UPLC-MS/MS).

e Sample Preparation: A specific extraction and purification process was established for each matrix to

ensure accurate measurement.
¢ Method Validation: The method was validated with spiked recovery rates ranging from 73.1% to

111.0% and relative standard deviations (RSD) between 1.8% and 9.2%, confirming its reliability and

precision.

¢ Field Experiment: Terminal residue trials were conducted with the last application of picoxystrobin

made 10 days before harvest.
¢ Risk Assessment Calculation: The Risk Quotient (RQ) values were calculated by comparing the

estimated dietary exposure from tea consumption with the Acceptable Daily Intake (ADI). The fact

that both RQc and RQa were significantly below 1 provides a scientific basis for the safety
conclusion.

Comparative Data and Information Gaps

While a full comparative guide is not possible with the current results, here is the available information and

identified gaps:

¢ Classification: Picoxystrobin belongs to the strobilurin class of fungicides, which are 3-
methoxyacrylates that inhibit mitochondrial respiration in fungi [2] [3]. It was the fourth strobilurin
commercialized and is known for its broad-spectrum, systemic activity with both preventative and
curative properties [2].
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o Data Gap on Direct Comparisons: The search results, while containing high-quality studies, do not
provide parallel experimental data (e.g., residue dissipation rates, efficacy data) for picoxystrobin
and other fungicides like azoxystrobin or trifloxystrobin on the same set of crops. Therefore, a
structured table comparing their performance metrics cannot be constructed.

Diagram: Tea Safety Evaluation Workflow

The following diagram illustrates the logical workflow and key determination points for the safety evaluation

of picoxystrobin in tea, based on the cited study [1].

Start: Tea Safety Evaluation

Measure residue
in dry tea

Determine leaching rate
(<35.8%)

Determine Risk Quotient (RQ)

Data supports MRL
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The available research specifically on tea demonstrates that when used according to the studied guidelines,

picoxystrobin residues dissipate rapidly and pose a negligible dietary risk.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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